Cas no 1100805-65-9 ((2-((4-Methoxybenzyl)oxy)phenyl)(phenyl)methanol)

(2-((4-Methoxybenzyl)oxy)phenyl)(phenyl)methanol structure
1100805-65-9 structure
Product Name:(2-((4-Methoxybenzyl)oxy)phenyl)(phenyl)methanol
CAS No:1100805-65-9
MF:C21H20O3
MW:320.381706237793
MDL:MFCD30573940
CID:4560485
Update Time:2023-08-10

(2-((4-Methoxybenzyl)oxy)phenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-((4-Methoxybenzyl)oxy)phenyl)(phenyl)methanol
    • 2-[(4-methoxyphenyl)methoxy]-alpha-phenyl-Benzenemethanol
    • AMY6346
    • [2-[(4-methoxyphenyl)methoxy]phenyl]-phenylmethanol
    • 2-[(4-methoxyphenyl)methoxy]-
    • A-phenyl-Benzenemethanol
    • MDL: MFCD30573940
    • Inchi: 1S/C21H20O3/c1-23-18-13-11-16(12-14-18)15-24-20-10-6-5-9-19(20)21(22)17-7-3-2-4-8-17/h2-14,21-22H,15H2,1H3
    • InChI Key: DEIODCWRWSQOGG-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=CC=1)OC)C1=CC=CC=C1C(C1C=CC=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 345
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.7

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